Calcium nitrite
Overview
Description
Calcium nitrite is an inorganic compound widely studied for its various phases and chemical behaviors. Research has focused on its synthesis, molecular structure, chemical reactions, and both physical and chemical properties to understand its applications and behavior in different conditions.
Synthesis Analysis
Calcium nitrite synthesis involves high-temperature reactions among binary nitrides. Studies have explored synthesizing new ternary nitrides like Ca3CrN3 using calcium and nitrogen, showcasing the method's efficacy in developing compounds with unique structural and magnetic properties (Vennos, Gadding, & DiSalvo, 1990).
Molecular Structure Analysis
The molecular structure of calcium nitrite and related compounds, such as Ca3CrN3, features planar triangular units and calcium ions in a specific arrangement, indicative of their unique chemical and physical properties. These structures are crucial for understanding the compound's behavior and potential applications (Vennos, Gadding, & DiSalvo, 1990).
Chemical Reactions and Properties
Research into calcium nitrides has revealed a variety of stable forms under different conditions, with implications for energy storage and other applications. The discovery of new stable calcium nitrides, like CaN, Ca2N3, and CaN3, under ambient and high pressures, enriches the understanding of nitrogen bonding and potential high-energy-density materials (Zhu et al., 2016).
Physical Properties Analysis
The physical properties of calcium nitrites and related compounds, such as beta-Ca3N2, have been extensively studied, revealing their diamagnetic and semiconductor nature. These properties are influenced by their unique crystal structures, which include networks of NCa6 octahedra sharing faces and edges (Höhn et al., 2009).
Chemical Properties Analysis
Investigations into the chemical properties of calcium nitrite have focused on its interactions and reactions with various elements and compounds. For instance, the study on Ca4TiN4 and Ca5NbN5 provides insights into the ternary nitrides' structure and the role of calcium in these compounds, shedding light on the chemical behavior of calcium nitrites in different contexts (Hunting et al., 2007).
Scientific Research Applications
Cold-Weather Concreting
- Scientific Field : Civil Engineering
- Summary of Application : Calcium nitrite is used as a main component of chloride- and alkali-free anti-freezing agents to promote concrete hydration in cold weather concreting . It accelerates the hydration of tricalcium aluminate (C3A phase) and tricalcium silicate (C3S phase) in cement, thereby improving the early strength of cement and effectively preventing initial frost damage .
- Methods of Application : Nitrite/nitrate-based accelerators are used in larger amounts than usual in low temperature areas below −10 °C . The hydrate composition, pore structures, and crystal form were determined via X-ray diffraction, nuclear magnetic resonance, and scanning electron microscopy respectively .
- Results or Outcomes : Nitrite/nitrate-AFm (aluminate-ferret-monosulfate; AFm) was produced in addition to ettringite at the initial stage of hydration of cement by adding a nitrite/nitrate-based accelerator . The amount of the hydrates was attributed to an increase in the absolute amounts of NO2− and NO3− ions reacting with Al2O3 in the tricalcium aluminate (C3A phase) . By effectively filling the pores, it greatly contributed to the enhancement of the strength of the hardened cement product .
Rust Inhibitor of Steel
- Scientific Field : Materials Science
- Summary of Application : Calcium nitrite is used as a rust inhibitor of steel .
Antifreeze
- Scientific Field : Chemistry
- Summary of Application : Calcium nitrite can be used as an antifreeze due to its high solubility . It can promote the hydration of minerals in cement using this antifreeze at sub-freezing temperature, the operative temperature can be reduced to −20 °C .
Heavy Oil Detergent
- Scientific Field : Petroleum Engineering
- Summary of Application : Calcium nitrite is also used as a heavy oil detergent .
Corrosion Inhibitor in Concrete
- Scientific Field : Civil Engineering
- Summary of Application : Calcium nitrite is widely used in concrete for high-rise construction, highways, bridges, railroads, airports, and large-scale hydraulics . It also might enable coastal areas to use chloride-containing sea sand in concrete .
Preparation of Calcium Nitrate
- Scientific Field : Chemistry
- Summary of Application : Calcium nitrite is used to prepare calcium nitrate, an important component of many fertilizers .
- Methods of Application : Calcium nitrite reacts with oxygen to form calcium nitrate . The reaction is as follows: .
Lubricants
- Scientific Field : Industrial Chemistry
- Summary of Application : Calcium nitrite is used as a corrosion inhibitor in lubricants .
Pharmaceuticals
- Scientific Field : Pharmaceutical Chemistry
- Summary of Application : Calcium nitrite is used in the pharmaceutical industry .
Dyes
- Scientific Field : Textile Industry
- Summary of Application : Calcium nitrite is used in the production of dyes .
Metallurgy Industries
- Scientific Field : Metallurgical Engineering
- Summary of Application : Calcium nitrite is used in metallurgy industries .
Safeguard Metals from Salt Corrosion
Safety And Hazards
Future Directions
There is ongoing research into the properties and applications of calcium nitrite. For example, a study has been conducted on the migration of nitrite corrosion inhibitor in calcium silicate hydrate nanopore . This research could potentially lead to new uses and applications for calcium nitrite in the future.
properties
IUPAC Name |
calcium;dinitrite |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ca.2HNO2/c;2*2-1-3/h;2*(H,2,3)/q+2;;/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AONJRPXZCVADKF-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
N(=O)[O-].N(=O)[O-].[Ca+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ca(NO2)2, CaN2O4 |
Source
|
| Record name | calcium nitrite | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Calcium_nitrite | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6065634 |
Source
|
| Record name | Calcium nitrite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6065634 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Liquid |
Source
|
| Record name | Nitrous acid, calcium salt (2:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
Calcium nitrite | |
CAS RN |
13780-06-8 |
Source
|
| Record name | Calcium nitrite | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013780068 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Nitrous acid, calcium salt (2:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Calcium nitrite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6065634 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Calcium nitrite | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.008 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CALCIUM NITRITE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/F538343O0T | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
